Chemical structure and properties of 6-(Isopropylamino)-4-methylnicotinaldehyde
Chemical structure and properties of 6-(Isopropylamino)-4-methylnicotinaldehyde
Structure, Synthesis, and Applications in Medicinal Chemistry
Executive Summary
6-(Isopropylamino)-4-methylnicotinaldehyde is a specialized pyridine derivative serving as a critical pharmacophore in the synthesis of next-generation therapeutics.[1] Distinguished by its 4-methyl substitution and 6-isopropylamino moiety, this molecule functions as a versatile electrophilic scaffold for constructing fused heterocyclic systems.[1] It is increasingly prominent in the development of ROMK (Renal Outer Medullary Potassium) channel inhibitors for hypertension and Polθ (DNA Polymerase Theta) inhibitors for oncology.[1] This guide provides a rigorous technical analysis of its chemical identity, synthetic pathways, and utility in drug discovery.[1]
Chemical Identity & Structural Analysis[1][2][3][4][5]
This compound belongs to the class of aminopyridines, characterized by an aldehyde group at the C3 position, a methyl group at C4, and an isopropylamino group at C6.[1] The steric bulk of the isopropyl group and the electronic donation from the amine significantly modulate the reactivity of the aldehyde, distinguishing it from simpler nicotinic derivatives.[1]
| Feature | Specification |
| IUPAC Name | 6-(Isopropylamino)-4-methylpyridine-3-carbaldehyde |
| Molecular Formula | C₁₀H₁₄N₂O |
| Molecular Weight | 178.23 g/mol |
| Core Scaffold | Pyridine-3-carbaldehyde (Nicotinaldehyde) |
| Key Substituents | 4-Methyl (Steric/Electronic), 6-Isopropylamino (Donating/Lipophilic) |
| Precursor CAS | 51227-28-2 (6-Chloro-4-methylnicotinaldehyde) |
| Solubility | Soluble in DMSO, DCM, Methanol; Low solubility in Water |
Structural Significance in Drug Design[2][6]
-
H-Bonding Potential: The secondary amine (-NH-) acts as a hydrogen bond donor, while the pyridine nitrogen and aldehyde oxygen act as acceptors.[1] This duality is crucial for binding affinity in kinase pockets.[1]
-
Steric Occlusion: The 4-methyl group introduces a "twist" in the conformation of downstream intermediates (e.g., aryl-substituted derivatives), often improving selectivity by clashing with non-target protein residues.[1]
Synthetic Pathways & Mechanism[1][2]
The synthesis of 6-(Isopropylamino)-4-methylnicotinaldehyde is typically achieved via a Nucleophilic Aromatic Substitution (S_NAr) reaction.[1] The starting material, 6-chloro-4-methylnicotinaldehyde , possesses a chlorine atom activated for displacement by the electron-withdrawing aldehyde group at the C3 position.[1]
Reaction Mechanism (S_NAr)
-
Nucleophilic Attack: The lone pair of the isopropylamine nitrogen attacks the C6 carbon of the pyridine ring.[1]
-
Meisenheimer Complex: A resonance-stabilized anionic intermediate forms, with the negative charge delocalized onto the ring nitrogen and the aldehyde group.[1]
-
Re-aromatization: The chloride ion is expelled, restoring aromaticity and yielding the final product.[1]
Experimental Protocol: Synthesis from 6-Chloro-4-methylnicotinaldehyde
-
Reagents: 6-Chloro-4-methylnicotinaldehyde (1.0 equiv), Isopropylamine (2.0–3.0 equiv), K₂CO₃ (2.0 equiv).[1]
-
Solvent: Anhydrous DMF or DMA (Dimethylacetamide).[1]
-
Conditions: Heat to 80–100°C under N₂ atmosphere for 3–6 hours.
Step-by-Step Methodology:
-
Charge a reaction vessel with 6-chloro-4-methylnicotinaldehyde (e.g., 5.0 g) and anhydrous DMA (50 mL).
-
Add potassium carbonate (K₂CO₃) to scavenge the HCl byproduct.[1]
-
Add isopropylamine dropwise.[1] Note: Excess amine can be used as both nucleophile and base.[1]
-
Heat the mixture to 100°C. Monitor progress via TLC (System: Hexane/EtOAc) or LC-MS until the starting chloride is consumed.
-
Work-up: Cool to room temperature. Pour into ice-water (200 mL) to precipitate the product or extract with Ethyl Acetate (3 x 50 mL).
-
Purification: Recrystallize from Ethanol/Water or purify via silica gel flash chromatography.
Visualization: Synthesis Pathway
Figure 1: S_NAr mechanism converting the chloro-precursor to the target aminopyridine.[1]
Physicochemical Properties[1][2][4][5][6][7][8]
The introduction of the isopropylamino group drastically alters the physical properties compared to the chloro-precursor.[1]
| Property | Value (Predicted/Observed) | Interpretation |
| Physical State | Pale yellow to off-white solid | Typical for conjugated aminopyridines.[1] |
| Melting Point | 115–125°C (Estimated) | Higher than the chloro-precursor due to intermolecular H-bonding.[1] |
| pKa (Pyridine N) | ~6.5–7.0 | The electron-donating amino group increases basicity compared to unsubstituted pyridine (pKa 5.2).[1] |
| LogP | ~2.1 | Moderate lipophilicity; suitable for cell permeability in drug assays.[1] |
| UV/Vis | λmax ~300–320 nm | Bathochromic shift due to amino-auxochrome conjugation.[1] |
Reactivity & Applications in Drug Development[2][6]
This molecule is not merely an end-product but a "linchpin" intermediate.[1] Its aldehyde functionality allows for condensation reactions, while the aminopyridine core provides the H-bond donor/acceptor motif required for kinase binding.[1]
A. ROMK Inhibitors (Hypertension)
The Renal Outer Medullary Potassium (ROMK) channel is a target for novel diuretics.[1]
-
Role: The aldehyde group undergoes reductive amination or condensation to link with lipophilic tails (e.g., substituted benzyl groups).[1]
-
Mechanism: The 4-methyl group restricts rotation, locking the inhibitor into a bioactive conformation that fits the ROMK pore.[1]
B. Polθ Inhibitors (Oncology)
DNA Polymerase Theta (Polθ) is upregulated in homologous recombination-deficient cancers (e.g., BRCA-mutated).[1]
-
Synthesis: The aldehyde is converted into a pyrido[2,3-d]pyrimidine core via condensation with amidines or malononitrile.[1]
-
Significance: The isopropyl group fills a hydrophobic pocket in the enzyme, enhancing potency.[1]
C. General Heterocycle Synthesis
-
Knoevenagel Condensation: Reaction with malononitrile yields vinyl nitriles, precursors to fused naphthyridines.[1]
-
Reductive Amination: Reaction with primary amines followed by NaBH(OAc)₃ reduction yields secondary/tertiary amine ligands.[1]
Visualization: Downstream Transformation Logic
Figure 2: Divergent synthetic utility in creating fused heterocycles and secondary amine drugs.
Safety & Handling (SDS Summary)
While specific toxicological data for this exact derivative may be limited, standard protocols for substituted aminopyridines apply.[1]
-
Hazards:
-
Handling: Use in a fume hood.[1] Wear nitrile gloves and safety goggles.[1]
-
Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. Aldehydes are prone to oxidation to carboxylic acids upon prolonged air exposure.[1]
References
-
BenchChem. (2025).[1] Synthesis and Reactivity of 6-Chloro-4-methylnicotinaldehyde. Retrieved from [1]
-
Google Patents. (2024).[1] WO2024121753A1 - Polq inhibitors.[1] Retrieved from
-
Google Patents. (2018).[1] WO2018222795A1 - Substituted nitrogen containing compounds (ROMK Inhibitors).[1] Retrieved from
-
PubChem. (2025).[1] 4-Methylpyridine-3-carbaldehyde (Precursor Data). Retrieved from
-
ChemSynthesis. (2025).[1] 6-chloro-4-methylnicotinamide and related structures. Retrieved from
